Neocnidilide
Neocnidilide
Sedanolide is a member of 2-benzofurans.
Sedanolide is a natural product found in Ligusticum striatum, Angelica sinensis, and other organisms with data available.
Sedanolide is a natural product found in Ligusticum striatum, Angelica sinensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
4567-33-3
VCID:
VC21195954
InChI:
InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3
SMILES:
CCCCC1C2CCCC=C2C(=O)O1
Molecular Formula:
C12H18O2
Molecular Weight:
194.27 g/mol
Neocnidilide
CAS No.: 4567-33-3
Cat. No.: VC21195954
Molecular Formula: C12H18O2
Molecular Weight: 194.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sedanolide is a member of 2-benzofurans. Sedanolide is a natural product found in Ligusticum striatum, Angelica sinensis, and other organisms with data available. |
|---|---|
| CAS No. | 4567-33-3 |
| Molecular Formula | C12H18O2 |
| Molecular Weight | 194.27 g/mol |
| IUPAC Name | 3-butyl-3a,4,5,6-tetrahydro-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C12H18O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h7,9,11H,2-6,8H2,1H3 |
| Standard InChI Key | UPJFTVFLSIQQAV-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC[C@H]1[C@@H]2CCCC=C2C(=O)O1 |
| SMILES | CCCCC1C2CCCC=C2C(=O)O1 |
| Canonical SMILES | CCCCC1C2CCCC=C2C(=O)O1 |
| Melting Point | 34.5 - 35 °C |
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